Cas no 89854-72-8 (N,1-dimethylcyclopentan-1-amine hydrochloride)

• Product Name: N,1-dimethylcyclopentan-1-amine hydrochloride
• CAS No: 89854-72-8
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 4664323
• PubChem ID: 86812270
• Update Time: 2025-06-08

N,1-dimethylcyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, N,1-dimethyl-, hydrochloride (1:1)
• N,1-dimethylcyclopentan-1-amine hydrochloride
• N,1-dimethylcyclopentan-1-aminehydrochloride
• N,1-dimethylcyclopentan-1-amine;hydrochloride
• AKOS026744320
• Z1895741267
• F74588
• EN300-187630
• 89854-72-8

• Inchi： 1S/C7H15N.ClH/c1-7(8-2)5-3-4-6-7;/h8H,3-6H2,1-2H3;1H
• InChI Key： RFLHDUUAIXWGNM-UHFFFAOYSA-N
• SMILES： N(C1(CCCC1)C)C.Cl

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: NA

N,1-dimethylcyclopentan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N,1-dimethylcyclopentan-1-amine hydrochloride

N,1-Dimethylcyclopentan-1-amine Hydrochloride (CAS No. 89854-72-8): A Comprehensive Overview

N,1-Dimethylcyclopentan-1-amine hydrochloride (CAS No. 89854-72-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentane ring structure and the presence of dimethyl and amine functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of N,1-dimethylcyclopentan-1-amine hydrochloride consists of a cyclopentane ring with two methyl groups attached to the nitrogen atom, which is further protonated to form the hydrochloride salt. This molecular configuration imparts specific physical and chemical properties to the compound, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

Recent studies have explored the pharmacological properties of N,1-dimethylcyclopentan-1-amine hydrochloride. One notable area of research is its interaction with neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound can modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in various physiological processes including mood regulation, cognitive function, and pain perception.

In preclinical studies, N,1-dimethylcyclopentan-1-amine hydrochloride has demonstrated potential therapeutic effects in models of neurological disorders. For instance, it has been found to exhibit neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that the compound may have applications in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

Moreover, research has also focused on the potential use of N,1-dimethylcyclopentan-1-amine hydrochloride as an analgesic agent. Studies have shown that it can effectively reduce pain sensitivity in animal models without causing significant side effects. This makes it a promising candidate for the development of novel pain management therapies.

The safety profile of N,1-dimethylcyclopentan-1-amine hydrochloride has been extensively evaluated in both in vitro and in vivo studies. Toxicological assessments have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In addition to its potential therapeutic applications, N,1-dimethylcyclopentan-1-amine hydrochloride has also been investigated for its use as a research tool. Its ability to selectively interact with specific receptors and enzymes makes it a valuable probe for studying cellular signaling pathways and drug-receptor interactions. This can provide valuable insights into the mechanisms underlying various diseases and aid in the discovery of new therapeutic targets.

The synthesis of N,1-dimethylcyclopentan-1-amine hydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the alkylation of cyclopentylamine followed by methylation and protonation to form the final product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, N,1-dimethylcyclopentan-1-amine hydrochloride (CAS No. 89854-72-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for further investigation into its therapeutic potential and use as a research tool. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of various biological processes and diseases.